2-((8-ethyl-3-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[[8-ethyl-2-(4-methylphenyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C25H30N4O2S/c1-4-29-15-13-25(14-16-29)27-23(19-7-5-18(2)6-8-19)24(28-25)32-17-22(30)26-20-9-11-21(31-3)12-10-20/h5-12H,4,13-17H2,1-3H3,(H,26,30)
• InChI Key: NLKXQXCQXZOLOD-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2(CC1)N=C(C(=N2)SCC(=O)NC3=CC=C(C=C3)OC)C4=CC=C(C=C4)C
• Molecular Formula: C25H30N4O2S
• Molecular Weight: 450.6 g/mol
• CAS No.: 1184972-29-9

Description

2-((8-ethyl-3-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C25H30N4O2S and its molecular weight is 450.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis and Antihypertensive Activity : A series of compounds structurally related to the chemical were synthesized for antihypertensive activity screening. The study highlighted the synthesis process and evaluated the antihypertensive effects of these compounds, demonstrating the potential of such chemicals in developing new therapeutic agents (Caroon et al., 1981).

• Protein Tyrosine Phosphatase 1B Inhibitors : Another study focused on derivatives of a similar chemical structure, evaluating their inhibitory activity against Protein Tyrosine Phosphatase 1B (PTP1B), a target for antidiabetic agents. The synthesized compounds demonstrated potential as PTP1B inhibitors, correlating well with docking studies and in vivo antidiabetic activity screening (Saxena et al., 2009).

• Radiosynthesis and Biological Evaluation : The radiosynthesis of certain compounds for studies on their metabolism and mode of action provides insights into the development of novel herbicides and safeners. This research is crucial for understanding the environmental and biological impacts of such chemicals (Latli & Casida, 1995).

Mechanism of Action and Therapeutic Potential

• ORL1 Receptor Agonists : Research into compounds acting as agonists for the ORL1 (orphanin FQ/nociceptin) receptor, with detailed synthesis, structure-activity relationship (SAR), and biochemical characterization. These studies contribute to the understanding of pain modulation and the potential for developing new analgesic drugs (Röver et al., 2000).

• Anticancer and Antimicrobial Activities : Synthesis of new derivatives and their evaluation for anticancer and antimicrobial activities is a crucial area of research. Studies like these aim to identify new therapeutic candidates with effective biological activities against various cancer cell lines and microbial species (Han et al., 2018).